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Compound of Interest

Compound Name: MM11253

CAS No.: 345952-44-5

Cat. No.: B1677344

Get Quote

For researchers, scientists, and drug development professionals handling MM11253, a potent

and selective retinoic acid receptor gamma (RARγ) antagonist, adherence to proper disposal

procedures is critical for laboratory safety and environmental protection. While a specific Safety

Data Sheet (SDS) with detailed disposal instructions for MM11253 is not readily available, this

guide provides essential information based on its known chemical properties and general

laboratory waste management principles.

MM11253 is classified as a combustible solid and is rated as Water Hazard Class 3 (WGK 3),

signifying it is highly hazardous to water.[1][2][3] Therefore, it must be managed as hazardous

waste and not be disposed of in regular trash or down the drain.[4][5]

Key Chemical and Physical Properties of MM11253
A summary of the key quantitative data for MM11253 is presented below for easy reference.

This information is crucial for making informed decisions on handling and disposal.
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Property Value Source

Molecular Formula C₂₈H₃₀O₂S₂
R&D Systems[4],

MedchemExpress[6]

Molecular Weight 462.67 g/mol

R&D Systems[4],

MedchemExpress[6], Sigma-

Aldrich[7]

Appearance White to beige powder Sigma-Aldrich[7]

Purity ≥98% (HPLC)

R&D Systems[4], Tocris

Bioscience[8], Sigma-

Aldrich[7]

Solubility

Soluble to 100 mM in DMSO.

[4] Limited solubility in water.

[9]

R&D Systems[4],

EvitaChem[9]

Storage
Desiccate at room temperature

or store at 2-8°C.[4][7]

R&D Systems[4], Sigma-

Aldrich[7]

CAS Number 345952-44-5
R&D Systems[4], Sigma-

Aldrich[7]

Storage Class 11 - Combustible Solids Sigma-Aldrich[7]

Water Hazard Class (WGK) 3 (highly hazardous to water) Sigma-Aldrich[7]

Step-by-Step Disposal Protocol
The following is a general, step-by-step guide for the proper disposal of MM11253. It is

imperative to consult and follow your institution's specific hazardous waste management

protocols and all applicable local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Before handling MM11253 for disposal, ensure you are wearing appropriate PPE, including

safety glasses or goggles, a lab coat, and chemical-resistant gloves.[10]

2. Waste Identification and Segregation:
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All MM11253 waste, including pure compound, contaminated materials (e.g., gloves, wipes,

pipette tips), and empty containers, must be treated as hazardous waste.[4][11]

Do not mix MM11253 waste with other waste streams unless explicitly permitted by your

institution's waste management plan. Incompatible chemicals can react violently or produce

hazardous gases.[9]

3. Waste Collection and Containerization:

Collect solid MM11253 waste in a designated, properly labeled hazardous waste container.

The container must be in good condition, compatible with the chemical, and have a secure,

leak-proof lid.[7][11]

For solutions of MM11253 in solvents like DMSO, collect the liquid waste in a separate,

compatible, and clearly labeled container.

Empty containers that held MM11253 should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[11] After triple-rinsing, the

container may be disposed of as regular trash, but labels should be defaced.[4]

4. Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "MM11253," and any other information required by your institution (e.g.,

accumulation start date, principal investigator's name).[11]

5. Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA) that

is at or near the point of generation.[6][9]

The storage area should be secure, well-ventilated, and away from sources of ignition, as

MM11253 is a combustible solid.[10][12]

Ensure secondary containment is used to prevent spills from reaching the environment.[7]

6. Disposal Request:
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Once the waste container is full or has reached its accumulation time limit, contact your

institution's Environmental Health and Safety (EHS) department or the designated hazardous

waste management provider to arrange for pickup and proper disposal.[4][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

MM11253.
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Caption: Logical workflow for the safe disposal of MM11253 waste.

By adhering to these procedures and consulting with your institution's safety professionals, you

can ensure the safe and environmentally responsible disposal of MM11253, fostering a culture

of safety and trust within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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